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Compound of Interest

Compound Name: Tpcet

Cat. No.: B1216755

Essential Safety Protocols for Handling TPCET

In the dynamic environment of research and drug development, the safe handling of all
chemical substances is paramount. This guide provides essential, immediate safety and
logistical information for handling "Tpcet." Due to the ambiguity of the term "Tpcet," which may
refer to different chemical products, this document addresses the distinct personal protective
equipment (PPE) and safety protocols for two possibilities: TPC Solvent, a petroleum-based
solvent, and Riteflex® TPC-ET, a thermoplastic polyester elastomer.

Researchers, scientists, and drug development professionals should first verify the exact
identity of the substance in their laboratory by checking the manufacturer's label and Safety
Data Sheet (SDS).

Section 1: TPC Solvent

TPC Solvent is a flammable liquid and vapor that can be fatal if swallowed and enters the
airways. It may also cause drowsiness or dizziness. Strict adherence to the following safety
protocols is mandatory.

Hazard Summary
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Hazard Type Description

Flammable liquid and vapor.[1] Contains gas
Physical Hazards under pressure (aerosol version); may explode if
heated.[2]

May be fatal if swallowed and enters airways

(aspiration hazard).[1][2] May cause drowsiness
Health Hazards . . s

or dizziness.[2] May cause mild eye irritation

and dry skin.[1]

Avoid discharge into drains, surface waters, or

Environmental Hazards
groundwater.[1]

Personal Protective Equipment (PPE)

The following table summarizes the required PPE for handling TPC Solvent.

Body Part PPE Recommendation Specifications

Safety glasses with side

Eyes/Face Eye pr?tection / Face shields -or chemical goggles. A
protection face shield may be required for
splash hazards.
Chemical-resistant gloves
) Protective gloves / Protective (e.g., Nitrile, Neoprene). Lab

Skin clothing coat, apron, or coveralls to
prevent skin contact.
Use only outdoors or in a well-
ventilated area.[2] If ventilation

Respiratory Respiratory protection is inadequate, a NIOSH-

approved respirator for organic

vapors is required.

Handling and Storage Procedures

Operational Plan:
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o Ventilation: Always use TPC Solvent in a well-ventilated area, preferably within a chemical

fume hood.

« Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[1]

Use explosion-proof electrical and ventilating equipment.[1]

e Grounding: Ground and bond containers and receiving equipment to prevent static

discharge.[1]

o Personal Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

work area.

Disposal Plan:

o Dispose of contents and container to an approved waste disposal plant according to local,

provincial, and federal regulations.[1]

o Contaminated PPE should be disposed of in the same manner as the chemical waste.

Emergency Procedures

Emergency Protocol
Remove person to fresh air and keep
If Inhaled comfortable for breathing. Call a poison center
or doctor if you feel unwell.[1][2]
) Take off immediately all contaminated clothing.
If on Skin ) o
Rinse skin with water or shower.[1]
Rinse cautiously with water for several minutes.
) Remove contact lenses, if present and easy to
Ifin Eyes : . o :
do. Continue rinsing. If eye irritation persists, get
medical advice/attention.
Do NOT induce vomiting. Immediately call a
If Swallowed )
poison center or doctor.[1][2]
Fi Use dry chemical, carbon dioxide (CO2), water
ire

spray, or regular foam to extinguish.[2]
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Section 2: Riteflex® TPC-ET (Thermoplastic
Polyester Elastomer)

Riteflex® TPC-ET is a thermoplastic polyester elastomer. While generally considered stable,
processing it at high temperatures can release fumes and vapors requiring appropriate safety
measures. The specific PPE and handling procedures are detailed in the product's Safety Data
Sheet (SDS), which must be obtained from the manufacturer, Celanese.

General Safety and Handling

When processing Riteflex® TPC-ET, such as in injection molding or extrusion, adequate
ventilation is crucial to remove any fumes or vapors that may be generated.

Obtaining the Safety Data Sheet (SDS): To ensure you have the most accurate and
comprehensive safety information for the specific grade of Riteflex® TPC-ET you are using,
you must obtain the SDS from the manufacturer. An MSDS can be found on the Celanese
website or by contacting their customer service.

Anticipated Personal Protective Equipment

While the specific SDS should always be consulted, the following PPE is generally
recommended when processing thermoplastic polymers at elevated temperatures:

Body Part PPE Recommendation Rationale

Safety glasses with side To protect from molten polymer
Eyes/Face )

shields splashes and hot fragments.

] To prevent thermal burns from
) Heat-resistant gloves and ] )
Skin _ _ contact with molten material
protective clothing )
and heated equipment.

May be required if processing
) ) ) in an area with inadequate
Respiratory Respiratory protection o _
ventilation to protect against

inhalation of processing fumes.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216755?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Logical Workflow for Chemical Handling Safety

The following diagram illustrates the hierarchy of controls, a fundamental concept in workplace
safety, as it applies to handling chemical substances like TPCET.
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Hierarchy of Controls for TPCET Handling

Elimination
(e.g., Use a safer alternative if possible)

Substitution
(e.g., Replace with a less hazardous substance)

Engineering Controls
(e.g., Fume hood, proper ventilation)

Administrative Controls

(e.g., Safe work practices, training)

Personal Protective Equipment
(e.g., Gloves, goggles, respirator)

]
Appli&ation

Implement Controls
Based on Risk Assessment

Click to download full resolution via product page

Caption: Hierarchy of Controls for Safe Chemical Handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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